Cas no 1361708-44-2 (2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
• CAS No: 1361708-44-2
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932227
• Update Time: 2025-11-07

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-6(2-3-13)8(4-14)15-5-7(9)10(11)12/h5,10H,2,4,14H2,1H3
• InChI Key： LTYDOGXYPOGNGX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(CC#N)=C1OC)F

Computed Properties

• Exact Mass: 227.087
• Monoisotopic Mass: 227.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1361708-44-2)

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1361708-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a difluoromethyl group and an aminomethyl side chain. Its molecular formula and intricate architecture make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's pyridine core is a heterocyclic aromatic ring, which is widely recognized for its versatility in medicinal chemistry. The presence of the difluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable moiety in the design of bioactive molecules. Additionally, the methoxy and acetonitrile groups contribute to its electronic properties, influencing its reactivity and interaction with biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in developing novel therapeutics. Researchers are particularly interested in compounds like 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile for their potential in treating neurological disorders and infectious diseases. The compound's ability to modulate enzyme activity and receptor binding has been a focal point in preclinical studies.

From a synthetic chemistry perspective, the preparation of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile involves multi-step organic transformations, including halogenation, nucleophilic substitution, and reduction reactions. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, pyridine-based compounds are explored for their herbicidal and insecticidal properties. The difluoromethyl group, in particular, is known to enhance the efficacy of agrochemicals by improving their penetration and persistence in target organisms. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility and commercial potential.

Environmental and safety considerations are paramount when working with 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with guidelines from agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) ensures its safe use in industrial and research settings.

The growing interest in sustainable chemistry has also influenced the development of greener synthetic routes for this compound. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce the environmental footprint. Such innovations align with the global push toward green chemistry and sustainable manufacturing practices.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS No. 1361708-44-2) represents a cutting-edge compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its potential for innovation in drug design and sustainable synthesis, make it a subject of ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.